Cas no 25125-04-6 (2-Acetyl-4-nitroindane-1,3-dione)

2-Acetyl-4-nitroindane-1,3-dione structure
25125-04-6 structure
Product Name:2-Acetyl-4-nitroindane-1,3-dione
CAS No:25125-04-6
MF:C11H7NO5
MW:233.176983118057
MDL:MFCD00728684
CID:241386
PubChem ID:2735262
Update Time:2025-04-19

2-Acetyl-4-nitroindane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1,3(2H)-dione,2-acetyl-4-nitro-
    • 2-ACETYL-4-NITRO-1,3-INDANEDIONE
    • 2-Acetyl-4-Nitroindan-1,3-Dione
    • 2-Acetyl-4-nitroindane-1,3-dione
    • 2-acetyl-4-nitroindene-1,3-dione
    • 2-acetyl-4-nitroindane-1,3-dion
    • DTXSID30370647
    • PS-10429
    • OSZUSQXEYYPINX-UHFFFAOYSA-N
    • 2-Acetyl-4-nitro 1,3-indanedione
    • CS-0450135
    • 25125-04-6
    • A817658
    • HMS553D13
    • SCHEMBL6383602
    • CCG-42212
    • SR-01000632227-1
    • 2-ethanoyl-4-nitro-indene-1,3-dione
    • 2-Acetyl-4-nitro-1,3-indanedione, 97%
    • J-015821
    • Maybridge1_004125
    • MFCD00728684
    • NS00096554
    • AKOS025294998
    • 2-Acetyl-4-nitro-1H-indene-1,3(2H)-dione
    • 2-acetyl-4-nitroindene-1, 3-dione
    • 1H-Indene-1,3(2H)-dione, 2-acetyl-4-nitro-
    • FT-0610958
    • MDL： MFCD00728684
    • Inchi： 1S/C11H7NO5/c1-5(13)8-10(14)6-3-2-4-7(12(16)17)9(6)11(8)15/h2-4,8H,1H3
    • InChI Key： OSZUSQXEYYPINX-UHFFFAOYSA-N
    • SMILES： O=C1C2C(=CC=CC=2C(C1C(C)=O)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 233.03200
  • Monoisotopic Mass: 233.03242232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 7
  • XLogP3: 1.2
  • Topological Polar Surface Area: 97Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 145-148 °C(lit.)
  • PSA: 97.03000
  • LogP: 1.70220
  • Solubility: Not available

2-Acetyl-4-nitroindane-1,3-dione Security Information

  • Hazard Statement： Irritant
  • WGK Germany：3
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xi
  • Safety Term：S24/25

2-Acetyl-4-nitroindane-1,3-dione Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-Acetyl-4-nitroindane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A165448-50mg
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 $ 50.00 2022-06-08
TRC
A165448-100mg
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Apollo Scientific
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 £15.00 2025-02-19
Chemenu
CM271438-10g
2-Acetyl-4-nitro-1H-indene-1,3(2H)-dione
 25125-04-6 97%
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abcr
AB233403-1 g
2-Acetyl-4-nitroindan-1,3-dione; .
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1g
 €116.00 2022-03-04
abcr
AB233403-5 g
2-Acetyl-4-nitroindan-1,3-dione; .
 25125-04-6
5g
 €368.00 2022-03-04
abcr
AB233403-10 g
2-Acetyl-4-nitroindan-1,3-dione; .
 25125-04-6
10g
 €592.00 2022-03-04
abcr
AB233403-1g
2-Acetyl-4-nitroindan-1,3-dione; .
 25125-04-6
1g
 €144.00 2024-04-18
abcr
AB233403-5g
2-Acetyl-4-nitroindan-1,3-dione; .
 25125-04-6
5g
 €450.00 2024-04-18

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